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Compound of Interest

Compound Name: Ac-Lys-AMC

Cat. No.: B556373 Get Quote

Ac-Lys-AMC in DMSO: Technical Support Center
This technical support resource provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility and preparation of Ac-Lys-AMC
(Nα-Acetyl-L-lysyl-7-amino-4-methylcoumarin) in DMSO. Find answers to common questions,

detailed protocols, and troubleshooting guides to ensure the successful use of this fluorogenic

substrate in your experiments.

Frequently Asked Questions (FAQs)
Q1: What is the maximum solubility of Ac-Lys-AMC in DMSO?

A1: The solubility of Ac-Lys-AMC in DMSO is 100 mg/mL, which is equivalent to 289.53 mM.

[1][2] It is important to note that achieving this concentration may require ultrasonication.[2]

Using fresh, anhydrous DMSO is also crucial, as hygroscopic (water-absorbing) DMSO can

significantly reduce the solubility of the product.

Q2: I am having trouble dissolving Ac-Lys-AMC in DMSO. What should I do?

A2: If you are experiencing difficulty dissolving Ac-Lys-AMC, we recommend the following

troubleshooting steps:

Use fresh DMSO: Ensure you are using a newly opened bottle of anhydrous or high-purity

DMSO, as it readily absorbs moisture, which can impede solubility.

Apply sonication: Place your vial in an ultrasonic bath to aid dissolution.
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Gentle warming: Gently warm the solution to 37°C to help increase solubility. Combine this

with vortexing or sonication for best results.

Q3: How should I prepare a stock solution of Ac-Lys-AMC in DMSO?

A3: To prepare a stock solution, we recommend following a detailed experimental protocol. A

step-by-step guide is provided in the "Experimental Protocols" section below. This involves

accurately weighing the compound, adding the appropriate volume of fresh DMSO, and

ensuring complete dissolution using methods like ultrasonication.

Q4: What are the recommended storage conditions for Ac-Lys-AMC powder and DMSO stock

solutions?

A4: Proper storage is critical to maintain the stability and activity of Ac-Lys-AMC.

Powder: The lyophilized powder should be stored at -20°C for long-term stability (up to 3

years).

DMSO Stock Solution: Once dissolved in DMSO, the stock solution should be aliquoted to

avoid repeated freeze-thaw cycles. Store these aliquots at -80°C for up to 6 months or at

-20°C for up to 1 month.

Q5: My DMSO stock solution of Ac-Lys-AMC has precipitated after storage. Can I still use it?

A5: Precipitation can occur, especially with changes in temperature. You can try to redissolve

the precipitate by gently warming the vial to 37°C and vortexing or sonicating. If the precipitate

fully redissolves and the solution is clear, it can likely still be used. However, for highly sensitive

assays, it is always best to use a freshly prepared solution.

Data Presentation
Table 1: Solubility and Stock Solution Preparation for Ac-Lys-AMC in DMSO
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Property Value Notes

Solubility in DMSO 100 mg/mL (289.53 mM)

Ultrasonication may be

required. Use of fresh DMSO

is recommended.

Molecular Weight 345.39 g/mol

Storage (Powder) -20°C for up to 3 years

Storage (in DMSO) -80°C for up to 6 months
Aliquot to avoid repeated

freeze-thaw cycles.

-20°C for up to 1 month
Aliquot to avoid repeated

freeze-thaw cycles.

Experimental Protocols
Methodology for Preparing a 10 mM Ac-Lys-AMC Stock Solution in DMSO

Preparation: Allow the vial of Ac-Lys-AMC powder to equilibrate to room temperature before

opening to prevent condensation.

Weighing: Accurately weigh out the desired amount of Ac-Lys-AMC powder using a

calibrated analytical balance. For example, to prepare 1 mL of a 10 mM solution, you would

need 3.45 mg of the compound.

Solvent Addition: Add the calculated volume of fresh, anhydrous DMSO to the vial containing

the powder. For 3.45 mg, you would add 1 mL of DMSO.

Dissolution: Vortex the vial for 30-60 seconds. If the powder is not fully dissolved, place the

vial in an ultrasonic water bath for 5-10 minutes. Visually inspect the solution to ensure it is

clear and free of particulates.

Storage: Aliquot the stock solution into smaller, single-use volumes in appropriate

microcentrifuge tubes. Store these aliquots at -80°C for long-term storage or -20°C for short-

term storage.
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Troubleshooting Workflow
The following diagram illustrates a logical workflow for troubleshooting common issues

encountered during the preparation of Ac-Lys-AMC solutions in DMSO.
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Troubleshooting Ac-Lys-AMC Dissolution

Start: Dissolve
Ac-Lys-AMC in DMSO

Is the solution clear?

Use fresh, anhydrous DMSO

No

Solution ready for use.
Aliquot and store properly.

Yes

Sonicate for 5-10 minutes

Gently warm to 37°C

Is the solution clear now?

Yes

Consult manufacturer's
technical support.

No

Click to download full resolution via product page

Caption: Workflow for troubleshooting Ac-Lys-AMC solubility issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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